Cas no 1215561-98-0 (2-(3-Methylphenyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid
• CAS No: 1215561-98-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5734931
• PubChem ID: 62748840
• Update Time: 2025-05-23

2-(3-Methylphenyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1215561-98-0
• EN300-685847
• CS-0290637
• 2-(3-methylphenyl)pyrimidine-4-carboxylic acid
• 2-(M-tolyl)pyrimidine-4-carboxylic acid
• AKOS012042339
• 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H10N2O2/c1-8-3-2-4-9(7-8)11-13-6-5-10(14-11)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： JVMGGCAXXUZCQT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(C2=CC=CC(C)=C2)=N1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid

Recent Advances in the Study of 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid (CAS: 1215561-98-0)

The compound 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid (CAS: 1215561-98-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This pyrimidine derivative has been investigated for its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its structural versatility and pharmacological relevance, making it a compound of interest for researchers in the chemobiological and pharmaceutical fields.

One of the most notable advancements in the study of 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid is its application in the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. Researchers have utilized this compound as a scaffold to develop selective inhibitors for specific kinase targets, leveraging its pyrimidine core for optimal binding interactions. Recent publications have demonstrated its efficacy in modulating the activity of kinases such as EGFR and JAK, with promising results in preclinical models.

In addition to its role in kinase inhibition, 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid has also been explored for its anti-inflammatory properties. Studies have shown that derivatives of this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by interfering with key signaling pathways like NF-κB. These findings suggest its potential as a lead compound for the development of new anti-inflammatory therapeutics, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid have also been optimized in recent research. Novel methodologies, including microwave-assisted synthesis and catalytic C-H activation, have been employed to improve yield and purity. These advancements not only enhance the scalability of production but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 2-(3-Methylphenyl)pyrimidine-4-carboxylic acid holds great promise for the development of next-generation therapeutics. Its multifaceted applications—from kinase inhibition to anti-inflammatory activity—underscore its value as a versatile building block in drug discovery. Future research is expected to focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and expanding its therapeutic potential through structural modifications. As such, this compound remains a focal point in the intersection of chemistry, biology, and medicine.